Cas no 2060063-92-3 (1-(piperidin-3-yl)piperidin-2-one dihydrochloride)

• Product Name: 1-(piperidin-3-yl)piperidin-2-one dihydrochloride
• CAS No: 2060063-92-3
• MF: C₁₀H₁₉ClN₂O
• MW: 218.723661661148
• MDL: MFCD30536072
• CID: 4635789
• PubChem ID: 134690914
• Update Time: 2025-10-21

1-(piperidin-3-yl)piperidin-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(piperidin-3-yl)piperidin-2-one dihydrochloride

• MDL： MFCD30536072
• Inchi： 1S/C10H18N2O.ClH/c13-10-5-1-2-7-12(10)9-4-3-6-11-8-9;/h9,11H,1-8H2;1H
• InChI Key： SSRAFPMCLJMCAU-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1CNCCC1.Cl

Additional information on 1-(piperidin-3-yl)piperidin-2-one dihydrochloride

Comprehensive Overview of 1-(piperidin-3-yl)piperidin-2-one dihydrochloride (CAS No. 2060063-92-3)

1-(piperidin-3-yl)piperidin-2-one dihydrochloride (CAS No. 2060063-92-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine backbone, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in synthesizing bioactive molecules.

The piperidin-2-one moiety in 1-(piperidin-3-yl)piperidin-2-one dihydrochloride is a critical feature that contributes to its reactivity and versatility. This structural element is often explored in the context of central nervous system (CNS) drug development, a hot topic in modern pharmacology. With the rising demand for novel neurotherapeutic agents, compounds like this are increasingly scrutinized for their potential to modulate neurotransmitter systems.

In recent years, the scientific community has focused on the role of piperidine derivatives in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's. The dual piperidine rings in 1-(piperidin-3-yl)piperidin-2-one dihydrochloride offer a promising scaffold for designing molecules that can interact with G-protein-coupled receptors (GPCRs) or ion channels. These targets are pivotal in current drug discovery pipelines, aligning with the growing interest in precision medicine.

Another area of exploration for CAS No. 2060063-92-3 is its potential in cancer research. The compound's ability to serve as a building block for kinase inhibitors has sparked curiosity among oncologists and medicinal chemists. Kinase inhibitors are a cornerstone of targeted cancer therapies, a field that has seen exponential growth due to advancements in genomic profiling and personalized treatment strategies.

From a synthetic chemistry perspective, 1-(piperidin-3-yl)piperidin-2-one dihydrochloride is often discussed in the context of green chemistry and sustainable synthesis. As the pharmaceutical industry shifts toward environmentally friendly practices, researchers are investigating efficient and low-waste methods to produce such intermediates. This aligns with broader trends in ESG (Environmental, Social, and Governance) compliance and circular economy initiatives.

Given its structural complexity, CAS No. 2060063-92-3 is also a subject of interest in computational chemistry and molecular modeling. Researchers leverage AI-driven drug design tools to predict its interactions with biological targets, a method that has gained traction due to its cost-effectiveness and speed. This approach is particularly relevant in the era of big data and machine learning, where in silico screening accelerates the identification of lead compounds.

In summary, 1-(piperidin-3-yl)piperidin-2-one dihydrochloride (CAS No. 2060063-92-3) is a multifaceted compound with broad applicability in pharmaceutical research, drug development, and biochemical studies. Its relevance to cutting-edge topics like neurotherapeutics, cancer research, and sustainable chemistry ensures its continued prominence in scientific literature and industrial applications.